Cas no 90272-83-6 (4-Chloro-7-methylquinazoline)

• Product Name: 4-Chloro-7-methylquinazoline
• CAS No: 90272-83-6
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD10697149
• CID: 796805
• PubChem ID: 21942014
• Update Time: 2025-11-06

4-Chloro-7-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-methylquinazoline
• Quinazoline, 4-chloro-7-methyl-
• 4-Chloro-7-methyl-Quinazoline
• OCHWJELTXIZAIN-UHFFFAOYSA-N
• FCH881796
• 5001AC
• AB59114
• QUINAZOLINE,4-CHLORO-7-METHYL-
• SY130855
• ST2405742
• AX8220697
• 4-Chloro-7-methylquinazoline (ACI)
• DTXSID10620490
• Z1198277286
• EN300-1301274
• CS-0098093
• DS-16574
• 90272-83-6
• SCHEMBL856083
• DB-012514
• MFCD10697149
• AKOS006305780

• MDL： MFCD10697149
• Inchi： 1S/C9H7ClN2/c1-6-2-3-7-8(4-6)11-5-12-9(7)10/h2-5H,1H3
• InChI Key： OCHWJELTXIZAIN-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC(C)=CC=2)N=CN=1

Computed Properties

• Exact Mass: 178.03000
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.9

Experimental Properties

• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 298.166°C at 760 mmHg
• Flash Point: 162.308°C
• Refractive Index: 1.643
• Solubility: Almost insoluble (0.073 g/l) (25 º C),
• PSA: 25.78000
• LogP: 2.59160

4-Chloro-7-methylquinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C